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Compound of Interest

Compound Name: Osmium--zirconium (1/1)

Cat. No.: B15484641

Topic: Use of Osmium-Zirconium (OsZr) in Wear-Resistant Coatings

Audience: Researchers, scientists, and drug development professionals.

Introduction

Osmium (Os) is a platinum-group metal known for its exceptional hardness and wear
resistance, while Zirconium (Zr) is a transition metal that forms hard and corrosion-resistant
oxides and nitrides. The combination of these two elements in an alloyed or composite coating
presents a promising avenue for developing next-generation wear-resistant surfaces. This
document provides detailed application notes and experimental protocols for the deposition
and characterization of OsZr coatings for applications demanding high durability and low
friction.

While specific quantitative data for Os-Zr wear-resistant coatings is not extensively available in
open literature, the information presented herein is based on the known properties of the
constituent elements and general principles of materials science for hard coatings. The Os-Zr
binary system is known to form intermetallic compounds, which are often characterized by high
hardness and mechanical stability, making them excellent candidates for wear-resistant
applications.
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The following tables summarize the expected quantitative data for OsZr wear-resistant
coatings. These values are illustrative and should be experimentally determined.

Table 1: Expected Mechanical Properties of Sputtered OsZr Coatings

Coating

. Elastic Modulus Adhesion (Critical
Composition (at. %  Hardness (GPa) .
(GPa) Load, Lc in N)
Os)
25 25-30 300 - 350 20-25
50 (Intermetallic) 35-45 400 - 450 30-35
75 30-35 350 - 400 25-30

Table 2: Expected Tribological Properties of Sputtered OsZr Coatings

Coating Composition (at. Coefficient of Friction (vs.
Wear Rate (10~ mm?3/Nm)
% Os) Steel)
25 04-05 5.0-6.0
50 (Intermetallic) 0.2-0.3 1.0-2.0
75 0.3-04 3.0-4.0

Experimental Protocols
Protocol 1: Deposition of OsZr Wear-Resistant Coatings
via Magnetron Sputtering

1. Objective: To deposit dense and adherent OsZr coatings with varying compositions onto a
substrate material (e.g., silicon wafers, stainless steel coupons).

2. Materials and Equipment:

e Magnetron sputtering system with co-sputtering capability
e High-purity Osmium target (99.95%)
» High-purity Zirconium target (99.95%)
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» Substrate materials (Si wafers, stainless steel)

e Argon gas (99.999%)

» Substrate holder with heating and rotation capabilities

o Power supplies (DC for metallic targets)

« |Isopropyl alcohol, acetone, deionized water for substrate cleaning

3. Substrate Preparation:

» Ultrasonically clean the substrates sequentially in acetone, isopropyl alcohol, and deionized
water for 15 minutes each.

o Dry the substrates with a nitrogen gun.

e Mount the substrates onto the substrate holder.

4. Sputtering Deposition Procedure:

e Load the Os and Zr targets into the sputtering chamber.

e Load the substrate holder into the chamber.

» Evacuate the chamber to a base pressure of <5 x 106 Torr.

 Introduce Argon gas into the chamber at a controlled flow rate to achieve a working pressure
of 3-5 mTorr.

o Pre-sputter the targets for 10 minutes with the shutter closed to remove any surface
contaminants.

o Set the substrate temperature to 200-400 °C and start substrate rotation (e.g., 10 rpm).

o Simultaneously apply power to the Os and Zr targets. The composition of the coating can be
controlled by adjusting the relative power to each target.

o Open the shutter to begin deposition onto the substrates.

o Deposit for a predetermined time to achieve the desired coating thickness (e.g., 1-3 um).

» After deposition, turn off the power supplies and allow the substrates to cool down in a
vacuum.

o Vent the chamber to atmospheric pressure and unload the coated substrates.

Protocol 2: Characterization of OsZr Wear-Resistant
Coatings

1. Objective: To evaluate the structural, mechanical, and tribological properties of the deposited
OsZr coatings.

2. Characterization Techniques:
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3. Detailed Procedures:

Mandatory Visualizations

Substrate Preparation

Ultrasonic Cleaning
(Acetone, IPA, DI Water)

N2 Drying

Mounting in Chamber

Coating Iiyeposition

Pump Down to High Vacuum

Introduce Ar Gas

Target Pre-sputtering

Co-sputter Os and Zr

Coating Characterization
\i Y \4 \i

SEM/EDX XRD Nanoindentation Scratch Test Pin-on-Disk
(Morphology, Composition) (Phase Identification) (Hardness, Modulus) (Adhesion) (Friction, Wear)
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Caption: Experimental workflow for OsZr coating deposition and characterization.
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Caption: Expected relationship between OsZr composition and wear resistance.

 To cite this document: BenchChem. [Application Notes and Protocols for OsZr in Wear-
Resistant Coatings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15484641#use-of-oszr-in-wear-resistant-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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